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Compound of Interest

Compound Name: Boc-10-Aminodecanoic acid

Cat. No.: B558785 Get Quote

An In-depth Technical Guide to Boc-10-Aminodecanoic Acid

For researchers, scientists, and professionals in drug development, a comprehensive

understanding of key chemical reagents is paramount. This guide provides a detailed overview

of Boc-10-aminodecanoic acid, a versatile building block in organic synthesis, particularly in

peptide chemistry and the development of PROTACs (Proteolysis Targeting Chimeras).

Quantitative Data Summary
The fundamental physicochemical properties of Boc-10-aminodecanoic acid are summarized

below.

Property Value References

Molecular Formula C₁₅H₂₉NO₄ [1][2][3][4][5]

Molecular Weight 287.40 g/mol [1][2][3][4]

Exact Mass 287.2097 [2]

Elemental Analysis
C: 62.69%, H: 10.17%, N:

4.87%, O: 22.27%
[2]

CAS Number 173606-50-3 [1][2][3]
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Core Concepts and Applications
Boc-10-aminodecanoic acid is an aliphatic amino acid derivative.[4] Its structure features a

ten-carbon alkane chain, which provides a flexible and hydrophobic spacer. At one terminus of

this chain is a carboxylic acid group, and at the other is an amino group protected by a tert-

butoxycarbonyl (Boc) group.[3] This Boc protecting group is crucial in synthetic chemistry as it

prevents the amino group from undergoing unwanted reactions and can be readily removed

under mild acidic conditions.[1][3]

The unique bifunctional nature of this molecule makes it a valuable linker in various

applications:

Peptide Synthesis: It serves as a building block for the synthesis of peptides, where the long

alkyl chain can be used to introduce a spacer element into the peptide backbone.[1]

PROTACs: Boc-10-aminodecanoic acid is utilized as a linker in the synthesis of PROTACs,

which are molecules designed to target specific proteins for degradation.[2][3]

Drug Development: Its properties are beneficial in creating drug candidates with improved

stability and bioavailability.[1]

Other Applications: Due to its amphiphilic nature, it also finds use in the formulation of

surfactants and emulsifiers.[1]

General Experimental Protocols
While specific experimental conditions can vary, a general protocol for the utilization of Boc-10-
aminodecanoic acid in amide bond formation (e.g., peptide synthesis or PROTAC linker

attachment) is outlined below.

Amide Coupling Reaction:

Activation of Carboxylic Acid: The terminal carboxylic acid of Boc-10-aminodecanoic acid is

activated to facilitate reaction with an amine. This is typically achieved by using coupling

reagents such as EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) or HATU (1-

[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid
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hexafluorophosphate) in an appropriate aprotic solvent like DMF (Dimethylformamide) or

DCM (Dichloromethane).

Amine Addition: The desired amine-containing molecule is then added to the reaction

mixture.

Reaction Monitoring: The reaction progress is monitored by a suitable analytical technique,

such as thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-

MS).

Work-up and Purification: Upon completion, the reaction is quenched, and the product is

extracted. The crude product is then purified, typically by column chromatography, to yield

the desired amide.

Boc-Deprotection:

Acidic Treatment: The Boc-protecting group is removed by treating the molecule with a mild

acid. A common method involves using trifluoroacetic acid (TFA) in a solvent like DCM.

Neutralization and Isolation: After the deprotection is complete, the excess acid is removed,

and the resulting free amine is neutralized and isolated.
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General Experimental Workflow

Boc-10-aminodecanoic acid

Activate Carboxylic Acid
(e.g., with EDC or HATU)

Step 1

Couple with Amine-containing Molecule

Step 2

Remove Boc Protecting Group
(e.g., with TFA)

Step 3

Final Product
(e.g., Peptide or PROTAC)

Step 4
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A generalized workflow for the utilization of Boc-10-aminodecanoic acid.
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Molecular Structure and Functional Groups
The chemical structure of Boc-10-aminodecanoic acid is fundamental to its reactivity and

applications. The diagram below illustrates the key functional groups and their relationship

within the molecule.

Molecular Structure of Boc-10-aminodecanoic acid

Boc Protecting Group
(-C(CH₃)₃O(C=O)-)

Amino Group
(-NH-)

protects Decanoic Acid Chain
(-(CH₂)₉-)

attached to Carboxylic Acid
(-COOH)

attached to

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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